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Abstract

Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid belonging to the pterosin class,
a group of compounds primarily found in ferns of the Pteridaceae family. First identified in
Onychium japonicum, this glycoside and its aglycone, onitin, are part of a broader family of
indanone derivatives that have garnered scientific interest for their diverse biological activities.
This technical guide provides a comprehensive overview of Onitin 2'-O-glucoside, its
relationship to other pterosins, its hypothetical biosynthetic pathway, and relevant experimental
protocols for its study. While specific quantitative biological data for Onitin 2'-O-glucoside is
not extensively available in public literature, this guide compiles information on related
pterosins to provide a foundational understanding for future research and drug development
endeavors.

Introduction to Onitin 2'-O-glucoside and Pterosins

Onitin 2'-O-glucoside is a sesquiterpenoid glycoside isolated from the herbs of Onychium
japonicum[1]. It is structurally characterized by an onitin aglycone linked to a glucose moiety via
an O-glycosidic bond. The onitin core is a substituted 1-indanone, a common structural feature
of the pterosin family.
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Pterosins are a class of sesquiterpenoids based on the illudane skeleton. They are notable for
their presence in bracken ferns (Pteridium aquilinum) and other members of the Pteridaceae
family[2]. These compounds have been investigated for a range of biological activities,
including anti-inflammatory, neuroprotective, and antidiabetic properties. The glycosylation of
pterosins, as seen in Onitin 2'-O-glucoside, can significantly impact their solubility, stability,
and bioavailability, making them interesting candidates for further pharmacological
investigation.

Physicochemical Properties

A summary of the key physicochemical properties of Onitin and its 2'-O-glucoside is presented
in Table 1. This data is essential for understanding the compound's behavior in biological
systems and for the development of analytical methods.

Property Onitin Onitin 2'-O-glucoside

4-hydroxy-2,2,5,7-tetramethyl-

4-hydroxy-6-(2- 6-[2-[(2R,3R,4S,5S,6R)-3,4,5-
IUPAC Name hydroxyethyl)-2,2,5,7- trihnydroxy-6-
tetramethyl-3H-inden-1-one (hydroxymethyl)oxan-2-

ylJoxyethyl]-3H-inden-1-one

Molecular Formula C15H2003 C21H300s
Molecular Weight 248.32 g/mol 410.46 g/mol
CAS Number 53823-02-2 76947-60-9
Appearance Data not available Data not available

Soluble in DMSO, Pyridine,

Solubility Data not available
Methanol, Ethanol

Relationship to Other Pterosins and Biosynthesis

Pterosins are biosynthesized from the cyclization of farnesyl pyrophosphate (FPP), a C15
isoprenoid precursor, into the tricyclic illudane skeleton. This initial step is catalyzed by a
sesquiterpene synthase. Subsequent oxidative modifications, likely mediated by cytochrome
P450 monooxygenases, lead to the diverse range of pterosin aglycones, including onitin. The
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final step in the formation of Onitin 2'-O-glucoside is the glycosylation of the onitin aglycone, a
reaction catalyzed by a UDP-glycosyltransferase (UGT).

The structural relationship and biosynthetic pathway can be visualized as a progression from a

common precursor to a variety of structurally related compounds with potentially different
biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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